Cas no 31466-55-4 (2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine)

2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine is a synthetic organic compound featuring a methoxyphenyl core linked to a pyrrolidine-substituted ethylamine moiety. This structure confers versatility in pharmaceutical and chemical research, particularly as a potential intermediate in the synthesis of bioactive molecules. The methoxy group enhances electron density, influencing reactivity, while the pyrrolidine ring contributes to conformational rigidity, which may improve binding affinity in medicinal applications. Its amine functionality allows for further derivatization, making it valuable for drug discovery and development. The compound's balanced lipophilicity and structural features suggest utility in CNS-targeted research, though thorough characterization is recommended for specific applications.
2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine structure
31466-55-4 structure
Product Name:2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine
CAS No:31466-55-4
MF:C13H20N2O
MW:220.310703277588
CID:1072813
PubChem ID:3158581
Update Time:2025-05-28

2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methoxy-phenyl)-2-pyrrolidin-1-yl-ethylamine
    • 2-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethanamine
    • 2-(4-methoxyphenyl)-2-pyrrolidinylethylamine
    • AC1MKKCR
    • AC1Q4A0R
    • AC1Q4A0S
    • SureCN2774267
    • AKOS000263348
    • AKOS016037564
    • 2-(4-Methoxyphenyl)-2-(Pyrrolidin-1-Yl)Ethan-1-Amine
    • DTXSID50390160
    • MFCD01631941
    • EN300-07388
    • NS-02670
    • 2-(4-methoxyphenyl)-2-pyrrolidin-1-ylethanamine
    • STK801464
    • 31466-55-4
    • G22368
    • NCGC00374353-01
    • SCHEMBL2774267
    • SR-01000325660
    • SR-01000325660-1
    • BBL029435
    • MQRPNOSBMHBKSJ-UHFFFAOYSA-N
    • 2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine
    • MDL: MFCD01631941
    • Inchi: 1S/C13H20N2O/c1-16-12-6-4-11(5-7-12)13(10-14)15-8-2-3-9-15/h4-7,13H,2-3,8-10,14H2,1H3
    • InChI Key: MQRPNOSBMHBKSJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(CN)N1CCCC1

Computed Properties

  • Exact Mass: 220.158
  • Monoisotopic Mass: 220.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.5Ų

2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine Pricemore >>

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Additional information on 2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine

Comprehensive Overview of 2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS No. 31466-55-4)

2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine, with the CAS number 31466-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a methoxyphenyl group and a pyrrolidine moiety, which contributes to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules targeting neurological and metabolic pathways.

The growing interest in 2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine aligns with current trends in drug discovery, where small-molecule modulators and neuroactive compounds are highly sought after. Online searches frequently include queries like "pyrrolidine derivatives in drug development" or "methoxyphenyl amine applications," reflecting the compound's relevance. Its structural flexibility allows for modifications that could enhance binding affinity or selectivity, making it a valuable candidate for further study.

From a synthetic perspective, CAS 31466-55-4 is often discussed in the context of amine functionalization and heterocyclic chemistry. Laboratories utilize advanced techniques such as microwave-assisted synthesis or catalytic hydrogenation to optimize its production. The compound's stability under various pH conditions and solubility in organic solvents further broaden its utility in experimental settings.

Environmental and safety considerations are also critical when handling 2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of prolonged exposure to light are recommended to maintain its integrity. These precautions align with broader industry standards for handling amine-based compounds.

In summary, 2-(4-Methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine (31466-55-4) represents a versatile building block in modern chemistry. Its dual functional groups and adaptability to diverse synthetic routes position it as a key player in ongoing research, particularly in areas like central nervous system (CNS) drug design and enzyme inhibition studies. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation.

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